Ethyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate

• CAS No.: 125033-33-2
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: ethyl 1-oxa-6-azaspiro[2.4]heptane-6-carboxylate
• InChI: InChI=1S/C8H13NO3/c1-2-11-7(10)9-4-3-8(5-9)6-12-8/h2-6H2,1H3
• InChI Key: HRPHXPZUWLXSQT-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC2(C1)CO2
• Synonyms: 1-Oxa-5-azaspiro[2.4]heptane-5-carboxylic acid, ethyl ester

Description

Ethyl 1-oxa-5-azaspiro[2.4]heptane-5-carboxylate, also known as this compound, is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

23.5 g (107 mmol) of trimethylsulphoxonium iodide and 3.3 g of sodium hydride (80% strength in paraffin oil) are initially introduced and 80 ml of absolute dimethyl sulphoxide are added dropwise at 10° C. The mixture is stirred for an hour at room temperature and 15.7 g (100 mmol) of ethyl 3-oxopyrrolidine-1-carboxylate [J. Med. Pharm. Chem. 5, 752 (1962] in 20 ml of absolute dimethyl sulphoxide are then added dropwise in the course of 15 minutes. The mixture is stirred for one hour at room temperature, poured onto a mixture of ice and saturated sodium chloride solution and extracted using diethyl ether. The ether solutions are washed with sodium chloride solution, dried over Na2SO4, concentrated and distilled.